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An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Angulatin G, a notable sesquiterpene polyol ester, has garnered attention within the scientific
community for its pronounced insecticidal properties. This technical guide provides a
comprehensive overview of its discovery, natural origin, chemical structure, and biological
activity, with a focus on the experimental methodologies employed in its characterization. The
information is tailored for researchers, scientists, and professionals involved in drug
development and natural product chemistry.

Discovery and Natural Source

Angulatin G, also identified as celangulatin E, was first isolated from the root bark of Celastrus
angulatus Maxim.[1]. This plant, belonging to the Celastraceae family, has a history in
traditional Chinese medicine for its insecticidal applications. The discovery of Angulatin G was
the result of bioassay-guided fractionation of the plant's extracts, a systematic approach to
isolate biologically active compounds[1].

Physicochemical Properties and Structure
Elucidation
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Angulatin G is classified as a sesquiterpene polyol ester characterized by a 3-
dihydroagarofuran skeleton. Its molecular structure has been elucidated primarily through mass
spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy[1].

Spectroscopic Data

While the complete raw spectroscopic data is detailed in the primary literature, a summary of

the key analytical data is presented below.

Table 1: Physicochemical and Spectroscopic Data for Angulatin G

Property Value

Molecular Formula Not explicitly available in abstracts.

FABMS data used for initial structure

Mass Spectrometry f i
confirmation.

Complex spectrum indicative of a

1H NMR . .
sesquiterpenoid structure.
Confirms the presence of the 3-
13C NMR _ . N
dihydroagarofuran core and ester functionalities.
Optical Rotation Not explicitly available in abstracts.

Note: Detailed peak assignments and coupling constants are found in the primary research
article by Ji Zhiging et al., 2007.

Experimental Protocols

The isolation and characterization of Angulatin G involved a series of meticulous experimental

procedures.

Isolation of Angulatin G

The general workflow for the isolation of Angulatin G from the root bark of Celastrus angulatus
is depicted in the following diagram. This process, known as bioassay-guided fractionation,
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involves a stepwise separation of the plant extract and testing the biological activity of each
fraction to guide further purification.
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Caption: Bioassay-guided isolation workflow for Angulatin G.

The root bark of Celastrus angulatus was extracted with toluene to yield a low-polar crude
extract. This extract was then subjected to various chromatographic techniques, with each
resulting fraction being tested for its insecticidal activity against the target organism, Mythimna
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separata. The fractions exhibiting the highest activity were further purified, leading to the
isolation of Angulatin G[1].

Structure Elucidation Methodology

The chemical structure of Angulatin G was determined using a combination of spectroscopic
methods:

o Fast Atom Bombardment Mass Spectrometry (FABMS): This technique was employed to
determine the molecular weight and elemental composition of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR spectra were
acquired to elucidate the carbon-hydrogen framework of the molecule. Advanced 2D NMR
techniques were likely used to establish the connectivity of atoms within the structure.

Bioassay for Insecticidal Activity

The insecticidal activity of Angulatin G was quantified using a bioassay against the armyworm,
Mythimna separata. The median lethal dose (LD50) was determined to assess the potency of
the compound[1].

Biological Activity and Mechanism of Action

Angulatin G exhibits significant insecticidal activity. The quantitative measure of this activity is
summarized in the table below.

Table 2: Insecticidal Activity of Angulatin G

Target Bioassay
Compound . ) Value Reference
Organism Metric
Angulatin G Mythimna
_ LDso 1656.4 pg/mL [1]
(celangulatin E) separata

The precise signaling pathway through which Angulatin G exerts its insecticidal effect has not
been fully elucidated for this specific compound. However, research on related [3-
dihydroagarofuran sesquiterpenoids isolated from the same plant suggests a potential
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mechanism of action involving the disruption of a fundamental cellular process in insects.
Studies have indicated that these types of compounds may target the H subunit of the
vacuolar-type H+-ATPase (V-ATPase).

) Inhibition V-ATPase N ) Disruption of Cellular Processes
Angulatin G (Hsubunit)  ZNNE Proton Pumping Disruption (e.9., Endocytosis, pH Homeostasis) Insect Cell Death

Click to download full resolution via product page
Caption: Postulated signaling pathway for Angulatin G's insecticidal activity.

V-ATPases are essential proton pumps in eukaryotic cells, responsible for acidifying various
intracellular compartments. Inhibition of the H subunit of V-ATPase would disrupt this process,
leading to a cascade of detrimental effects on cellular functions, ultimately resulting in cell
death and the observed insecticidal outcome.

Conclusion and Future Directions

Angulatin G, a sesquiterpene polyol ester from Celastrus angulatus, represents a promising
lead compound in the development of new insecticides. Its discovery through bioassay-guided
fractionation highlights the value of natural products in this field. While its structure has been
elucidated, further research is warranted to fully understand its mechanism of action and to
explore its potential for synthetic modification to enhance its potency and selectivity. The
detailed experimental protocols and quantitative data presented in this guide serve as a
foundational resource for scientists and researchers dedicated to advancing the field of natural
product-based drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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